1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: [4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C18H18ClN3O4/c1-26-15-4-2-3-13(11-15)18(23)21-9-7-20(8-10-21)17-6-5-14(22(24)25)12-16(17)19/h2-6,11-12H,7-10H2,1H3
• InChI Key: YSERJFJJPPXZJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H18ClN3O4
• Molecular Weight: 375.8 g/mol

Description

1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine, also known as CNMPB, is a chemical compound that has gained significant attention in the field of scientific research. It has been studied extensively for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine is not fully understood, but it is believed to involve its interactions with various proteins and enzymes in the body. It has been shown to act as a potent inhibitor of phosphodiesterase enzymes, which are involved in the regulation of cyclic nucleotides such as cAMP and cGMP. It has also been shown to interact with various G protein-coupled receptors, including the dopamine D1 receptor and the adenosine A2A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied, depending on the specific context and application. It has been shown to have anti-inflammatory effects, as well as anti-tumor effects in various cancer cell lines. It has also been shown to have neuroprotective effects in animal models of neurological disorders. Additionally, it has been shown to have effects on cardiovascular function, including vasodilation and inhibition of platelet aggregation.

Advantages and Limitations for Lab Experiments

1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for various targets. However, it also has several limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine, including further investigation of its potential therapeutic applications in various diseases, as well as its interactions with various proteins and enzymes in the body. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for various applications, as well as its potential toxicity and side effects. Finally, there is a need for the development of new synthetic methods for this compound, as well as the optimization of existing methods for improved yield and purity.

Scientific Research Applications

1-(2-chloro-4-nitrophenyl)-4-(3-methoxybenzoyl)piperazine has been studied extensively for its potential applications in various fields. In the field of pharmacology, it has been investigated for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. In the field of biochemistry, it has been studied for its interactions with various proteins and enzymes, including G protein-coupled receptors and phosphodiesterases. In the field of medicine, it has been investigated for its potential as a diagnostic tool for various diseases, including Alzheimer's disease and Parkinson's disease.